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Comparison of Click Chemistry Reagents

Compound Name

Functional Groups

Unique Features & Applications

Azide-PEGG6-Tos
(1]

Azide-PEG3-OH
(1]

Azide-PEG4-OH
[1]

Azido-PEG11-
Amine [1]

Azide-PEG-NHS
Ester [1]

Mal-PEG-Azide [1]

PEG DBCO
Derivatives [2]

Azide, Tosylate

Azide, Hydroxyl

Azide, Hydroxyl

Azide, Amine

Azide, NHS Ester

Maleimide, Azide

DBCO, various (e.g.,
NHS, Maleimide)

Heterobifunctional; tosylate is good leaving group for
nucleophilic substitution; non-cleavable linker.

Shorter PEG chain; more hydrophilic.

Intermediate PEG length; versatile.

Longer PEG chain; suitable for amine coupling.

Reactive NHS group for stable amide bonds with

primary amines.

Maleimide allows specific thiol coupling; for
protein/peptide conjugation.

For copper-free click chemistry with azides; better
biocompatibility.
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Understanding the Click Chemistry Toolbox

The alternatives to Azide-PEG6-Tos largely fall into two categories: those for standard copper-catalyzed

reactions and those for copper-free bioorthogonal chemistry [3].

e Copper-Catalyzed Azide-Alkyne Cycloaddition (CuUAAC): This is one of the most common click
reactions [3]. It uses a copper(l) catalyst to join an azide and a terminal alkyne, forming a stable
1,2,3-triazole linkage [3] [4] [5]. The reaction is highly selective, efficient, and can be performed in
water or buffers [5].

e Copper-Free Click Chemistry: For sensitive biological systems where copper cytotoxicity is a
concern, strain-promoted azide-alkyne cycloaddition (SPAAC) is a key alternative [3] [6]. This reaction
uses strained cyclooctynes (like DBCO) that react with azides without a metal catalyst [3] [6] [2].

The diagram below illustrates the general workflow for using these reagents in bioconjugation.
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How to Choose the Right Reagent

Your choice of reagent depends heavily on your experimental goals and the biomolecules you are working

with.

Choose Azide-PEG6-Tos when you need a heterobifunctional linker where the tosylate group can
be displaced by a nucleophile (like an amine or thiol) in a first step, followed by an azide-click reaction
in a second step [1].

Choose Azide-PEG-NHS Ester or Azido-PEG11-Amine if your primary need is to conjugate with
biomolecules via common amine-reactive chemistry [1].

Choose Mal-PEG-Azide for site-specific conjugation to cysteine residues (thiol groups) in proteins or
peptides [1].

Choose PEG DBCO derivatives for experiments in live cells or with copper-sensitive components,
as they enable catalyst-free, bioorthogonal ligation with azides [6] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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